Cas no 1226776-81-3 (2-(Methylthio)-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Hydrochloride)

• Product Name: 2-(Methylthio)-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Hydrochloride
• CAS No: 1226776-81-3
• MF: C₈H₁₂ClN₃S
• MW: 217.718978881836
• MDL: MFCD16495895
• CID: 1029553
• Update Time: 2025-11-02

2-(Methylthio)-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• 2-methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine,hydrochloride
• 2-methylsulfanyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine;hydrochloride
• 5306AJ
• TRA0042209
• SY008318
• AB1001094
• AX8173954
• 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine, HCl
• 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidineHydrochloride
• 2-(Methylsulfanyl)-5,6,7,8-tetrahydropyrido[3,4-d]p
• 2-(Methylthio)-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Hydrochloride

• MDL： MFCD16495895
• Inchi： 1S/C8H11N3S.ClH/c1-12-8-10-4-6-2-3-9-5-7(6)11-8;/h4,9H,2-3,5H2,1H3;1H
• InChI Key： YFKALMFJNBJAGK-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC=C2C(CNCC2)=N1

Computed Properties

• Exact Mass: 217.04400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 63.1

Experimental Properties

• PSA: 63.11000
• LogP: 1.97500

Additional information on 2-(Methylthio)-5,6,7,8-tetrahydropyrido3,4-dpyrimidine Hydrochloride

Recent Advances in the Study of 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Hydrochloride (CAS: 1226776-81-3)

2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Hydrochloride (CAS: 1226776-81-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, including its mechanism of action, pharmacological properties, and clinical relevance.

The compound, often referred to by its abbreviated name, has been identified as a potent inhibitor of several protein kinases, including those involved in cell proliferation and survival pathways. Its unique chemical structure, featuring a tetrahydropyrido[3,4-d]pyrimidine core with a methylthio substituent, contributes to its high binding affinity and selectivity for specific kinase targets. Recent structural-activity relationship (SAR) studies have further elucidated the importance of these functional groups in modulating its inhibitory activity.

In preclinical studies, 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Hydrochloride has demonstrated promising antitumor effects in various cancer models, including breast, lung, and colorectal cancers. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating brain tumors and neurodegenerative disorders.

Recent advancements in synthetic chemistry have also improved the scalability and purity of 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Hydrochloride, addressing previous challenges related to its production. Novel synthetic routes have been developed to enhance yield and reduce byproducts, making it more accessible for further research and potential clinical development. These improvements are critical for advancing the compound from the laboratory to the clinic.

Despite its promising preclinical profile, challenges remain in translating 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Hydrochloride into clinical use. Issues such as pharmacokinetics, toxicity, and drug resistance need to be thoroughly investigated. Ongoing studies are exploring combination therapies with other chemotherapeutic agents to enhance efficacy and overcome resistance mechanisms. Furthermore, the development of derivatives and analogs is underway to optimize its pharmacological properties and reduce potential side effects.

In conclusion, 2-(Methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Hydrochloride represents a promising candidate for therapeutic intervention in cancer and other diseases. Its unique mechanism of action, combined with recent advancements in synthesis and preclinical evaluation, positions it as a valuable tool for further research. Continued investigation into its clinical potential and optimization of its chemical properties will be essential for realizing its full therapeutic benefits.